
Pyridine-2,6-d2: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridine-2,6-d2

Cat. No.: B101791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult

the official SDS provided by the manufacturer before handling Pyridine-2,6-d2 and adhere to

all institutional and regulatory safety protocols. The safety and toxicological properties of

Pyridine-2,6-d2 have not been fully investigated and are presumed to be similar to those of

non-deuterated pyridine.

Introduction
Pyridine-2,6-d2 is a deuterated isotopologue of pyridine, a heterocyclic aromatic organic

compound. It is utilized in a variety of research applications, including as a solvent in NMR

spectroscopy and as a building block in the synthesis of labeled compounds for mechanistic

studies and metabolic pathway elucidation.[1] While the substitution of protium with deuterium

alters certain physical properties, the fundamental chemical reactivity and associated hazards

are expected to be comparable to those of pyridine. Pyridine is a flammable, harmful, and

irritating substance.[2][3][4] This guide provides a detailed overview of the known properties,

safety precautions, and handling procedures for Pyridine-2,6-d2, drawing heavily on the

established safety profile of pyridine.
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Quantitative data for Pyridine-2,6-d2 is summarized in the table below. Data for non-

deuterated pyridine is provided for comparison where specific data for the deuterated

compound is unavailable.

Property Pyridine-2,6-d2 Pyridine (for comparison)

Molecular Formula C₅H₃D₂N C₅H₅N

Molecular Weight 81.11 g/mol [1] 79.10 g/mol

CAS Number 17265-96-2[1] 110-86-1

Appearance Colorless liquid[5] Colorless liquid

Odor Unpleasant, fishy[2] Unpleasant, fishy

Purity Typically >98% atom D[6] N/A

Boiling Point Not available 115 °C

Melting Point Not available -42 °C

Flash Point Not available 20 °C

Density Not available 0.982 g/cm³

Solubility
Soluble in water, alcohol, and

ether[7]

Miscible with water, alcohol,

ether, benzene, and

chloroform

Hazard Identification and GHS Classification
As no specific GHS classification for Pyridine-2,6-d2 is available, the classification for pyridine

should be provisionally adopted.

Pictograms:

🔥 GHS02: Flammable 💀 GHS06: Toxic ❤️ GHS08: Health Hazard

Signal Word:Danger

Hazard Statements:
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H225: Highly flammable liquid and vapor.

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[8]

H351: Suspected of causing cancer.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazardous nature of Pyridine-2,6-d2, all work should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[2][3] Adherence to standard

laboratory safety practices is essential.
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A diagram illustrating the necessary PPE for handling Pyridine-2,6-d2 is provided below.
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Required Personal Protective Equipment

Fire-resistant Lab Coat

Chemical Splash Goggles

Nitrile or Neoprene Gloves

Respirator (if ventilation is inadequate)

Researcher

Wear

Wear

Wear

Use if needed
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Start

Don Appropriate PPE

Work in a Certified Chemical Fume Hood

Dispense Pyridine-2,6-d2

Tightly Seal Container After Use

Store in a Cool, Dry, Well-Ventilated, Flammable-rated Cabinet

Clean Work Area

Remove and Dispose of PPE Properly

End
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Spill Occurs

Evacuate Immediate Area

Notify Supervisor and EHS

Don Appropriate PPE (including respirator if necessary)

Contain Spill with Inert Absorbent Material (e.g., sand, vermiculite)

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous Material

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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